1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one
Description
1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one is a halogenated aromatic ketone featuring a propan-2-one backbone substituted with chlorine at the 1-position and a 3-chloro-4-(fluoromethyl)phenyl group. This compound belongs to a broader class of α-chlorinated ketones, which are pivotal intermediates in organic synthesis, particularly for heterocyclic compounds like pyrazoles and benzoxazines . Its unique fluoromethyl substituent at the 4-position of the phenyl ring distinguishes it from analogs, influencing its electronic, steric, and physicochemical properties.
Properties
Molecular Formula |
C10H9Cl2FO |
|---|---|
Molecular Weight |
235.08 g/mol |
IUPAC Name |
1-chloro-1-[3-chloro-4-(fluoromethyl)phenyl]propan-2-one |
InChI |
InChI=1S/C10H9Cl2FO/c1-6(14)10(12)7-2-3-8(5-13)9(11)4-7/h2-4,10H,5H2,1H3 |
InChI Key |
MAUQVRGXBINJHP-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=CC(=C(C=C1)CF)Cl)Cl |
Origin of Product |
United States |
Biological Activity
1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one, a compound with significant biological activity, is notable for its potential applications in medicinal chemistry and agrochemicals. This article explores the biological activity of this compound, emphasizing its synthesis, mechanisms of action, and therapeutic potential based on diverse research findings.
The molecular formula of 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one is , with a molecular weight of approximately 235.08 g/mol. The compound features a chloro group and a fluoromethyl group attached to a phenyl ring, contributing to its unique chemical properties and reactivity.
Table 1: Basic Chemical Information
| Property | Value |
|---|---|
| Molecular Formula | C10H9Cl2F |
| Molecular Weight | 235.08 g/mol |
| CAS Number | 1806555-30-5 |
| Density | N/A |
| Boiling Point | N/A |
Antimicrobial Properties
Research indicates that compounds with similar structures exhibit varying degrees of antimicrobial activity. For instance, derivatives containing electron-withdrawing groups like trifluoromethyl or chloro groups have shown enhanced activity against bacterial strains such as Chlamydia and other Gram-positive and Gram-negative bacteria.
A study highlighted that the presence of the trifluoromethyl group significantly enhances the antichlamydial activity of related compounds. In contrast, analogs lacking this substituent demonstrated minimal or no biological activity, underscoring the importance of specific functional groups in modulating biological effects .
The mechanism by which 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one exerts its biological effects is primarily through interference with bacterial protein synthesis and cell wall integrity. The compound's ability to inhibit key enzymatic pathways in bacterial cells has been a focus of recent studies, revealing its potential as an antibiotic agent.
Study 1: Antichlamydial Activity
In a series of experiments assessing antichlamydial activity, compounds structurally similar to 1-Chloro-1-(3-chloro-4-(fluoromethyl)phenyl)propan-2-one were tested for their efficacy against Chlamydia trachomatis. Results indicated that certain derivatives exhibited IC50 values as low as 5.2 μg/mL, demonstrating significant inhibition of chlamydial progeny without cytotoxic effects on human cells .
Study 2: Antibacterial Efficacy
Another study evaluated the antibacterial properties of various derivatives against Neisseria meningitidis and Haemophilus influenzae. The findings revealed moderate antibacterial activity, with some compounds showing potency comparable to established antibiotics .
Comparison with Similar Compounds
Structural and Physicochemical Properties
Key Observations :
- Substituent Effects : The fluoromethyl group (CH₂F) in the target compound balances moderate polarity with steric bulk, contrasting with the stronger electron-withdrawing trifluoromethyl (CF₃) in or the lipophilic trifluoromethylthio (SCF₃) in .
- Crystallography : Hydrazinylidene derivatives (e.g., ) exhibit planar molecular conformations and hydrogen-bonded networks, enhancing thermal stability. The target compound likely adopts similar packing patterns due to its polar substituents.
Yield Comparison :
- Hydrazinylidene derivatives (e.g., ) achieve moderate yields (20–50%), while complex pyridinylmethoxy analogs () report lower yields (1–20%) due to multi-step syntheses .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
